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Compound of Interest

Compound Name: Estriol-2,4,16,17-d4

CAS No.: 2111805-38-8

Cat. No.: B8820176

Get Quote

Part 1: Executive Summary & Core Directive
The Direct Answer: There is currently no direct NIST Standard Reference Material (SRM)

cataloged specifically as "Estriol-d4" (Deuterated Estriol).

While NIST produces SRMs for native steroid hormones (e.g., in human serum matrices like

SRM 971a), the "NIST Traceable" Estriol-d4 available in the market is produced by commercial

manufacturers (e.g., Cerilliant, CIL) who establish traceability through ISO 17034 accredited

workflows.

The Scientific Reality: In quantitative LC-MS/MS, the "NIST Traceability" requirement strictly

applies to the Unlabeled (Native) Calibrator. The Internal Standard (Estriol-d4) acts as a

ratiometric normalizer. However, its isotopic purity and stability are critical for accuracy. This

guide details how to procure valid materials and construct a traceability chain where none

explicitly exists for the deuterated analog.

Part 2: Availability & Landscape Analysis
The Hierarchy of Reference Materials
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To ensure regulatory compliance (CLIA, ISO 15189), you must distinguish between the

Calibrator (must be traceable) and the Internal Standard (must be pure).

Material Grade Description
Availability for
Estriol-d4

Recommended Use

NIST SRM
Primary standard

produced by NIST.

Not Available (Native

Estriol is in SRM 971a

but not certified).

Method Validation

(Accuracy Check).

NIST Traceable CRM

ISO 17034 Certified.

Traceable to SI via

NIST weights/qNMR.

Limited (Mostly Native

Estriol).

Calibration Curve

Preparation.

Chemical Reference

High purity (>98%),

characterized but not

ISO 17034 certified.

Available (CIL, TRC,

Cayman).
Internal Standard (IS).

Commercial Availability Comparison
The following table compares the top sources for Estriol-d4 and Native Estriol, analyzing their

traceability claims.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Labeling
Traceability
Status

Application
Note

Cambridge

Isotope Labs

(CIL)

Estriol

(2,4,16,17-d4)
d4

Chemical Purity

Only. CoA

provided but not

an ISO 17034

CRM.

Best for IS. High

isotopic

enrichment

(98%) minimizes

d0 contribution.

Cerilliant (Sigma) Estriol (Native) Native

NIST Traceable

CRM. ISO 17034

Accredited.

Mandatory for

Calibrators.

Certified via

mass balance &

qNMR.

Toronto

Research

Chemicals

Estriol-d3 / d4 d3/d4 Research Grade.

Good alternative,

but verify isotopic

purity batch-to-

batch.

NIST
SRM 971a

(Serum)
Native

Matrix

Reference.

(Values provided

but uncertified for

Estriol).

Use to check

final assay

accuracy, not for

calibration.

Part 3: Technical Deep Dive & Validation Protocol
The "Traceability Trap" in ID-LC-MS/MS
Since a certified Estriol-d4 CRM is rare, you must validate the "Research Grade" d4 material

before use. If your d4 standard contains significant native Estriol (d0), it will bias your low-end

quantification (intercept) upwards.

Mechanism of Error:

If the IS contributes d0 signal, the blank will show a peak, ruining the Limit of Quantitation
(LoQ).
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Protocol: Validating Non-Certified Estriol-d4
Objective: Confirm the Estriol-d4 is suitable for use as an Internal Standard despite lacking

NIST certification.

Step 1: Isotopic Purity Check (The "Blank" Test)

Prepare the Estriol-d4 IS solution at the working concentration (e.g., 5 ng/mL).

Inject this solution as a "sample" monitoring the Native Estriol Transition (m/z 287.2

171.1).

Pass Criteria: The signal in the Native channel must be

of the LLOQ signal.

Step 2: Cross-Interference Check

Inject a high concentration Native Estriol Standard (Upper Limit of Quantification).

Monitor the Estriol-d4 Transition (m/z 291.2

171.1).

Pass Criteria: No significant signal in the IS channel (prevents ratiometric bias).

Step 3: Deuterium Exchange Stability

Risk: Estriol-2,4,16,17-d4 contains deuterium on the D-ring (C16, C17). These positions can

exchange with solvent protons under acidic conditions or high temperatures.

Test: Incubate IS in mobile phase (0.1% Formic Acid) for 24 hours. Analyze. If the d4 peak

area drops and d3/d2 peaks appear, the label is unstable.

Recommendation: Use Estriol-2,4-d2 if d4 proves unstable in your specific acidic extraction,

as A-ring deuteriums are chemically inert.

Part 4: Visualization of the Traceability Chain
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The following diagram illustrates how to establish a valid "NIST Traceable" result for patient

samples using a commercial Native CRM and a non-certified d4 Internal Standard.

SI Unit (Mole/Kg)

NIST Primary Standard
(e.g., Benzoic Acid SRM 350b)

 Defines

Commercial Native Estriol CRM
(Cerilliant/Sigma)

 qNMR Validation
(ISO 17034)

Laboratory Calibrators
(Native Estriol)

 Gravimetric Prep

Patient Result
(Ratio: Native/IS)

 Quantification

Estriol-d4 IS
(CIL/TRC - Non-Certified)

 Ratiometric Correction
(Recovery/Matrix)

Click to download full resolution via product page

Caption: The traceability chain relies on the Native CRM. The Estriol-d4 (Red) does not require

SI traceability but corrects for error, ensuring the accuracy of the final result.

Part 5: Experimental Workflow (LC-MS/MS)
Method: Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (ID-LC-MS/MS).

Sample Prep:

Aliquot 200 µL Serum.
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Add 20 µL Estriol-d4 IS (Working Conc: 5 ng/mL in MeOH).

Critical: Equilibrate for 15 mins to allow IS to bind to serum proteins (mimicking native

analyte).

Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether). Vortex 5 min,

Centrifuge, Freeze/Pour.

Evaporate to dryness. Reconstitute in 50:50 MeOH:H2O.

LC Parameters:

Column: C18 (e.g., Kinetex 2.6 µm), 50 x 2.1 mm.

Mobile Phase A: 0.2 mM Ammonium Fluoride in Water (Enhances ionization for steroids in

Negative Mode).

Mobile Phase B: Methanol.

Gradient: 40% B to 95% B over 4 mins.

MS Parameters (Negative ESI):

Estriol (Native): 287.2

171.1 (Quant), 287.2

145.1 (Qual).

Estriol-d4: 291.2

171.1 (Quant).

Note: The fragment 171.1 corresponds to the D-ring cleavage. Ensure your d4 label is

retained in this fragment if using it for quantitation. (CIL's d4 is 2,4,16,17-d4; if the

fragment is the D-ring, it retains C16/17 labels. If the fragment is the A-ring, it retains C2/4

labels. Verify fragmentation pattern).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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